Cas no 1393558-60-5 (5H,6H,7H,8H,9H-pyrido4,3-cazepine)

• Product Name: 5H,6H,7H,8H,9H-pyrido4,3-cazepine
• CAS No: 1393558-60-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6060185
• PubChem ID: 72214758
• Update Time: 2024-03-01

5H,6H,7H,8H,9H-pyrido4,3-cazepine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[4,3-c]azepine, 6,7,8,9-tetrahydro-
• 5H,6H,7H,8H,9H-pyrido4,3-cazepine
• SCHEMBL19194503
• AB77487
• 1393558-60-5
• EN300-1601664
• 6,7,8,9-TETRAHYDRO-5H-PYRIDO[4,3-C]AZEPINE
• 5H,6H,7H,8H,9H-pyrido[4,3-c]azepine

• Inchi： 1S/C9H12N2/c1-2-8-6-11-5-3-9(8)7-10-4-1/h3,5-6,10H,1-2,4,7H2
• InChI Key： PVHAJUVUESKYTD-UHFFFAOYSA-N
• SMILES： N1CCCC2C=NC=CC=2C1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 258.9±25.0 °C(Predicted)
• pka: 8.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines